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Compound of Interest

Compound Name: Demethoxyfumitremorgin C

Cat. No.: B15543148

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethoxyfumitremorgin C is an indole alkaloid mycotoxin and a known inhibitor of the
breast cancer resistance protein (BCRP/ABCG2), a transporter associated with multidrug
resistance in cancer. Accurate and consistent preparation of stock solutions is crucial for
reliable and reproducible results in in vitro and in vivo studies. Dimethyl sulfoxide (DMSO) is
the recommended solvent for Demethoxyfumitremorgin C due to its excellent solubilizing
properties for this compound. This document provides a detailed protocol for the preparation,
storage, and handling of Demethoxyfumitremorgin C stock solutions in DMSO.

Materials and Equipment
o Demethoxyfumitremorgin C (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

o Calibrated analytical balance
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Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Quantitative Data Summary

A summary of the key quantitative data for Demethoxyfumitremorgin C is provided in the
table below for easy reference.

Property Value

Molecular Weight 349.43 g/mol

CAS Number 111768-16-2

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Suggested Stock Concentration 10 mM

Storage of Solid -20°C, desiccated

Storage of Stock Solution -20°C or -80°C, protected from light

Experimental Protocols

Safety Precautions:
Demethoxyfumitremorgin C is a mycotoxin and should be handled with care. Although a
specific Safety Data Sheet (SDS) is not readily available, the SDS for the related compound

Fumitremorgin C suggests that it may be harmful if inhaled, swallowed, or absorbed through
the skin.[1] Standard laboratory safety practices should be followed.[2][3]

» Always handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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o Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[1]
» Avoid inhalation of the powder by handling it carefully.

¢ In case of contact with skin or eyes, wash the affected area immediately with copious
amounts of water and seek medical attention.[3]

» Dispose of waste according to institutional guidelines for hazardous chemicals.
Protocol for Preparing a 10 mM Demethoxyfumitremorgin C Stock Solution:

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for your specific requirements.

o Equilibration: Allow the vial of solid Demethoxyfumitremorgin C and the anhydrous DMSO
to equilibrate to room temperature before opening to prevent condensation of moisture.

» Weighing:

o Tare a sterile, amber or foil-wrapped microcentrifuge tube on a calibrated analytical
balance.

o Carefully weigh out 3.49 mg of Demethoxyfumitremorgin C powder into the tared tube.

= Calculation:

Desired Concentration (M) = 0.010 mol/L

Desired Volume (L) = 0.001 L

Molecular Weight ( g/mol ) = 349.43 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 349.43 g/mol = 0.00349 g = 3.49 mg

¢ Dissolution:
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o Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the weighed
Demethoxyfumitremorgin C.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect
the solution to ensure there are no undissolved particles.

e Storage:

o Store the 10 mM stock solution in tightly sealed amber vials or tubes wrapped in foil to
protect it from light.

o For short-term storage (up to a few weeks), -20°C is suitable. For long-term storage, it is
recommended to aliquot the stock solution into single-use volumes and store at -80°C to
minimize freeze-thaw cycles. Indole alkaloids in DMSO are generally stable under these
conditions.

Protocol for Preparing Working Solutions:
Working solutions should be prepared fresh from the stock solution for each experiment.
e Thawing: Thaw the required aliquot of the 10 mM stock solution at room temperature.

 Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture medium
or buffer to achieve the desired final concentration.

o Important: To avoid precipitation, do not add the DMSO stock solution directly to a large
volume of aqueous buffer. It is best to add the stock solution to a small volume of medium,
mix well, and then bring it to the final volume. The final concentration of DMSO in the
assay should be kept low (typically < 0.5%) to avoid solvent-induced cellular toxicity.

¢ Mixing: Gently vortex the working solution to ensure homogeneity before adding it to your
experimental setup.

Visualizations

Below are diagrams illustrating the experimental workflow and logical relationships described in
this protocol.
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Workflow for Demethoxyfumitremorgin C Stock Solution Preparation

Preparation

Weigh 3.49 mg of
Demethoxyfumitremorgin C

Add 1 mL of
anhydrous DMSO

Vortex to dissolve

10 mM Stock Solution

Aliquot into single-use tubes

:

Store at -20°C (short-term)
or -80°C (long-term)

I
Usage

Thaw aliquot

Prepare working solution
in culture medium

Use in experiment

Click to download full resolution via product page

Caption: Workflow for preparing Demethoxyfumitremorgin C stock solution.
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Storage & Stabilty

Aliquot to avoid
freeze-thaw cycles

| Store at -20°C or -80°C

Monitor for precipitation
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Caption: Key considerations for handling Demethoxyfumitremorgin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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